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Compound of Interest

Compound Name: Triclabendazole sulfone

Cat. No.: B122003

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triclabendazole is a potent benzimidazole anthelmintic with a narrow spectrum of activity,
primarily targeting the liver flukes Fasciola hepatica and Fasciola gigantica. Following oral
administration, triclabendazole is rapidly metabolized in the host to its sulfoxide and sulfone
derivatives. Triclabendazole sulfone, a principal active metabolite, plays a crucial role in the
drug's efficacy. This technical guide provides an in-depth analysis of the biological activity of
triclabendazole sulfone, focusing on its mechanism of action, quantitative efficacy, and the
experimental protocols used for its evaluation.

Metabolism of Triclabendazole

Triclabendazole undergoes extensive first-pass metabolism in the liver, where it is oxidized to
triclabendazole sulfoxide and subsequently to triclabendazole sulfone. This metabolic
conversion is a critical step, as the metabolites are considered the primary active moieties
responsible for the anthelmintic effect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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